![molecular formula C7H11ClF3NO B6175866 6-(trifluoromethyl)-3-azabicyclo[3.1.1]heptan-6-ol hydrochloride CAS No. 2551115-80-9](/img/no-structure.png)
6-(trifluoromethyl)-3-azabicyclo[3.1.1]heptan-6-ol hydrochloride
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(trifluoromethyl)-3-azabicyclo[3.1.1]heptan-6-ol hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system, introduction of a trifluoromethyl group, and conversion of a ketone to an alcohol.", "Starting Materials": [ "Cyclohexanone", "Trifluoromethyl iodide", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetone" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with ammonium acetate and sodium borohydride in methanol to yield 3-azabicyclo[3.1.1]heptan-6-one.", "Step 2: 3-azabicyclo[3.1.1]heptan-6-one is reacted with trifluoromethyl iodide in the presence of sodium hydroxide to introduce a trifluoromethyl group and yield 6-(trifluoromethyl)-3-azabicyclo[3.1.1]heptan-6-one.", "Step 3: 6-(trifluoromethyl)-3-azabicyclo[3.1.1]heptan-6-one is reduced with sodium borohydride in methanol to yield 6-(trifluoromethyl)-3-azabicyclo[3.1.1]heptan-6-ol.", "Step 4: 6-(trifluoromethyl)-3-azabicyclo[3.1.1]heptan-6-ol is reacted with hydrochloric acid in acetone to yield 6-(trifluoromethyl)-3-azabicyclo[3.1.1]heptan-6-ol hydrochloride." ] } | |
CAS RN |
2551115-80-9 |
Molecular Formula |
C7H11ClF3NO |
Molecular Weight |
217.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
